Lactosediamine

• Molecular Formula: C12H24N2O9
• Molecular Weight: 340.33 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-amino-4-[(2S,3R,4R,5R,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,6-trihydroxyhexanal
• InChI: InChI=1S/C12H24N2O9/c13-4(1-15)8(19)11(5(18)2-16)23-12-7(14)10(21)9(20)6(3-17)22-12/h1,4-12,16-21H,2-3,13-14H2/t4-,5+,6+,7+,8+,9-,10+,11+,12-/m0/s1
• InChI Key: VUALREFPJJODHZ-WELRSGGNSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)N)O)N)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C=O)N)O)N)O)O)O

Description

Lactosediamine is an amino disaccharide.

Scientific Research Applications

Lactosediamine Derivatives and Applications

Lactose-derived sugar alcohols such as lactitol, sorbitol, and galactitol have gained prominence not only in food manufacture but also in pharmaceutical, cosmetic, and material fields. The exploration of lactose as a feedstock for deep processing is a significant area of research, highlighting its potential for resource optimization and environmental conservation (Zhang et al., 2020).

Lactose Measurement Techniques

Innovations in the measurement of lactose in dairy products are crucial. A novel and rapid method involving β-galactosidase for hydrolyzing lactose and subsequently measuring glucose using a blood glucose meter showcases significant potential for routine, low-cost, and rapid lactose measurement in milk and other dairy products (Amamcharla & Metzger, 2011).

Lactobionic Acid and Its Potential

Lactobionic acid, a product derived from lactose oxidation, is a relatively new derivative with promising applications as a bioactive compound in food and pharmaceutical industries. This highlights the versatility and potential of lactose derivatives in various sectors (Gutiérrez, Hamoudi, & Belkacemi, 2012).

Lactose in Formulation Development

Lactose's role as an excipient in formulation development of solid oral dosage forms has been emphasized, showcasing its compatibility and advantageous properties in the pharmaceutical industry. Studies demonstrate the direct compression characteristics of different types of lactose, affirming its value in formulation development (Tadwee, Shahi, & Zaheer, 2017).

Lactose Detection Technologies

Developments in lactose detection, such as the creation of a molecularly imprinted sensor based on disposable graphite paper electrode, mark significant progress. This sensor demonstrates high sensitivity and selectivity for lactose detection, indicating its potential for quality control in the food industry and health sector (da Silva et al., 2021).